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Compound of Interest

Compound Name: TINUVIN-1130

Cat. No.: B3417381

Technical Support Center: TINUVIN-1130

This technical support center provides troubleshooting guidance and frequently asked
questions (FAQs) for researchers, scientists, and drug development professionals working with
TINUVIN-1130.

Frequently Asked Questions (FAQSs)
Q1: What is TINUVIN-1130 and what is its primary function?

Al: TINUVIN-1130 is a liquid ultraviolet (UV) absorber belonging to the hydroxyphenyl-
benzotriazole class.[1][2][3][4] Its primary function is to protect materials from degradation
caused by exposure to UV radiation by absorbing harmful UV rays.[3][4][5] It is particularly
effective in the UV-A and UV-B regions.[5][6]

Q2: In what physical form is TINUVIN-1130 supplied?
A2: TINUVIN-1130 is a yellow to light amber viscous liquid.[1][2][7][8]
Q3: What are the main applications of TINUVIN-1130?

A3: It is extensively used in solvent-based and water-borne coatings for industrial and
automotive applications, as well as for protecting light-sensitive substrates like wood and
plastics.[1][3][5][71[9][10]
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Q4: Can TINUVIN-1130 be used in combination with other additives?

A4: Yes, for enhanced performance, TINUVIN-1130 is often used in synergy with Hindered
Amine Light Stabilizers (HALS) such as TINUVIN-292 or TINUVIN-123.[1][3][7][11] This
combination offers superior protection against gloss reduction, cracking, blistering, and color
change.[1][3]

Troubleshooting Guide

Issue 1: Poor Solubility or Miscibility in a Solvent-Based

System

e Question: My TINUVIN-1130 is not dissolving or is forming a hazy solution in my solvent-
based formulation. What should | do?

e Answer:

o Verify Solvent Compatibility: TINUVIN-1130 is miscible with a wide range of common
organic solvents.[1][2][3] Refer to the miscibility data table below to ensure you are using a
compatible solvent.

o Check for Contamination: Water contamination in your solvent can lead to miscibility
issues as TINUVIN-1130 is not miscible with water.[1][2][8] Ensure your solvent is
anhydrous.

o Consider Co-solvents: While highly miscible with many solvents, in complex mixtures, the
overall polarity of the system might be suboptimal. The addition of a small amount of a
highly compatible co-solvent (e.g., butyl acetate, xylene) can improve solubility.

o Gentle Warming and Agitation: Applying gentle heat (e.g., up to 40-50°C) and continuous
stirring can facilitate dissolution. Avoid excessive temperatures to prevent degradation.

Issue 2: Difficulty with Dispersion in a Water-Borne
System

e Question: | am seeing phase separation, cloudiness, or particle formation when adding
TINUVIN-1130 to my aqueous formulation. How can | resolve this?
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e Answer:

Pre-dilution is Key: Direct addition of TINUVIN-1130 to water-borne systems is not
recommended due to its immiscibility.[1][8] The most effective method is to pre-dilute
TINUVIN-1130 with a water-miscible solvent before incorporating it into the aqueous
phase.[1][3][7]

Recommended Co-solvents: Suitable water-miscible solvents for pre-dilution include
butylcarbitol and diethylene glycol diethyl ether.[1][7][8][11]

Ratio of Co-solvent to TINUVIN-1130: A common starting point is a 1:1 ratio of TINUVIN-
1130 to the water-miscible solvent. This mixture can then be added to the water-borne
system under agitation. The optimal ratio may need to be determined experimentally for
your specific formulation.

Use of Surfactants/Emulsifiers: In some cases, the use of a suitable non-ionic surfactant
can aid in creating a stable emulsion of TINUVIN-1130 in the aqueous phase.

Issue 3: High Viscosity of TINUVIN-1130 Leading to
Handling Problems

Question: TINUVIN-1130 is very viscous and difficult to handle and transfer accurately. How
can | manage this?

Answer:

Gentle Warming: The viscosity of TINUVIN-1130 decreases with an increase in
temperature. Gently warming the container in a water bath to around 40-60°C can
significantly lower its viscosity, making it easier to pour and measure.

Pre-dissolving in a Solvent: For easier addition to a larger batch, you can prepare a stock
solution of TINUVIN-1130 in a compatible solvent that is also a component of your final
formulation.

Data Presentation

Table 1: Physical and Chemical Properties of TINUVIN-1130
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Property Value

Appearance Yellow to light amber viscous liquid[1][2]
Dynamic Viscosity at 20°C 7400 mPa:-s[1][2]

Density at 20°C 1.17 g/cm3[1][2]

Table 2: Miscibility of TINUVIN-1130 in Various Solvents at 20°C

Solvent Miscibility ( g/100 g solution)
Butylcarbitol > 50[1][2][3]
Butanol > 50[1][2][3]

Butyl acetate > 50[1][2][3]
Ethylglycol > 50[1][2][3]
1-methoxypropylacetate-2 > 50[1][2][3]

Methyl ethyl ketone (MEK) > 50[1][2][3]

Xylene > 50[1][2][3]
Hexanedioldiacrylate > 50[1][2]
Trimethylolpropanetriacrylate > 50[1][2]

Water Not miscible[1][2][3]

Experimental Protocols

Protocol 1: Preparation of a Solvent-Based Coating with
TINUVIN-1130

o Component Preparation: Weigh out all formulation components (resin, solvents, pigments,
other additives) in separate, clean containers.

» Resin Dissolution: In a suitable mixing vessel, add the primary solvent(s) and then slowly
add the resin under constant agitation until it is completely dissolved.
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Pigment Dispersion (if applicable): If the formulation is pigmented, add the pigments to the
resin solution and disperse them using appropriate equipment (e.g., high-speed disperser) to
achieve the desired fineness of grind.

Additive Incorporation: In a separate container, weigh the required amount of TINUVIN-1130.
If necessary, gently warm it to reduce viscosity for easier handling.

Addition of TINUVIN-1130: Slowly add the TINUVIN-1130 to the vortex of the stirred
resin/pigment mixture.

Homogenization: Continue mixing for a minimum of 15-30 minutes to ensure complete and
uniform incorporation of TINUVIN-1130.

Final Let-down: Add any remaining solvents or other components as per the formulation, and
mix until the coating is homogeneous.

Protocol 2: Incorporation of TINUVIN-1130 into a Water-
Borne Coating

Component Preparation: Weigh out all components of the water-borne formulation (e.g.,
acrylic emulsion, water, coalescing agents, pigments).

Pre-dilution of TINUVIN-1130: In a separate, clean beaker, weigh the required amount of
TINUVIN-1130. Add an equal weight of a water-miscible solvent (e.g., butylcarbitol) to the
TINUVIN-1130.

Mixing the Pre-dilution: Stir the TINUVIN-1130 and co-solvent mixture until it forms a
homogeneous, less viscous solution.

Addition to the Formulation: While stirring the main water-borne formulation, slowly add the
pre-diluted TINUVIN-1130 solution.

Homogenization: Increase the mixing speed moderately and continue to stir for at least 30
minutes to ensure a stable and uniform dispersion.

Final Adjustments: Proceed with the addition of other components like thickeners as required
by the formulation.
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Visualizations
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Caption: Workflow for incorporating TINUVIN-1130 into a solvent-based system.
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Caption: Recommended workflow for dispersing TINUVIN-1130 in a water-borne system.
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Issue with TINUVIN-1130 Incorporation
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Caption: Troubleshooting logic for TINUVIN-1130 solubility and dispersion issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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